N-(2-hydroxy-3-(o-tolyloxy)propyl)-N-mesitylmethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-3-(o-tolyloxy)propyl)-N-mesitylmethanesulfonamide is a useful research compound. Its molecular formula is C20H27NO4S and its molecular weight is 377.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis has been applied to the preparation of mammalian metabolites of biaryl-bis-sulfonamide AMPA receptor potentiators using Actinoplanes missouriensis. This approach supports full structure characterization of metabolites by NMR, which is crucial for understanding drug metabolism and developing pharmaceuticals with improved efficacy and safety profiles (Zmijewski et al., 2006).
Synthesis and Biological Evaluation
The synthesis of saclofen and other sulfonic acid derivatives highlights the chemical versatility of sulfonamides and their potential as GABAB receptor antagonists, pointing towards the role of sulfonamide derivatives in developing new therapeutics (Abbenante & Prager, 1992).
Enzyme Inhibition for Therapeutic Application
Carbonic anhydrase inhibitors have been developed from water-soluble, aminoacyl/dipeptidyl sulfonamides, demonstrating the utility of sulfonamide derivatives in creating drugs with potential applications in treating glaucoma and other conditions related to enzyme dysfunction (Scozzafava et al., 1999).
Chemical Synthesis and Drug Development
N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides have been synthesized, showcasing the importance of sulfonamide derivatives in medicinal chemistry for the development of new compounds with therapeutic potential (Xiaojun Han, 2010).
Prodrug Forms for Improved Drug Delivery
Research into N-acyl derivatives of model sulfonamides as potential prodrug forms for the sulfonamide group occurring in carbonic anhydrase inhibitors highlights the strategic modification of drug molecules to enhance their delivery and efficacy (Larsen et al., 1988).
Properties
IUPAC Name |
N-[2-hydroxy-3-(2-methylphenoxy)propyl]-N-(2,4,6-trimethylphenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO4S/c1-14-10-16(3)20(17(4)11-14)21(26(5,23)24)12-18(22)13-25-19-9-7-6-8-15(19)2/h6-11,18,22H,12-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQCYSDDRGKAEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(CN(C2=C(C=C(C=C2C)C)C)S(=O)(=O)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.